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Compound of Interest

Compound Name: 1,3-Diphenylpropene

Cat. No.: B1239356 Get Quote

Essential Safety and Handling Guide for 1,3-
Diphenylpropene
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 1,3-Diphenylpropene (CAS No. 5209-18-7). Adherence to these

guidelines is critical for ensuring laboratory safety and regulatory compliance.

I. Chemical and Physical Properties
A summary of the key quantitative data for 1,3-Diphenylpropene is presented below for easy

reference.
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Property Value

Molecular Formula C₁₅H₁₄

Molecular Weight 194.27 g/mol [1]

Appearance Colorless Liquid

Boiling Point 158 - 159 °C / 316.4 - 318.2 °F

Synonyms

trans-β-benzylstyrene, [(1E)-1-propene-1,3-

diyl]dibenzene, (E)-(3-phenyl-1-propen-1-

yl)benzene

II. Personal Protective Equipment (PPE)
While some safety data sheets do not classify 1,3-Diphenylpropene as a hazardous

substance, it is prudent to handle it with a high degree of caution. A comprehensive PPE

strategy is the first line of defense against potential exposure.
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PPE Category Specifications Rationale

Eye and Face Protection

Chemical safety goggles or a

face shield used in

combination with safety

glasses. Must comply with

OSHA 29 CFR 1910.133 or

European Standard EN166.

Protects against splashes and

direct contact with the eyes.

Hand Protection

Viton/Fluoroelastomer (FKM)

or Laminate Film (e.g.,

SilverShield®/Norfoil®) gloves

are recommended. Butyl and

nitrile gloves are not

recommended due to poor

resistance to aromatic

hydrocarbons.[2][3]

Provides robust protection

against aromatic solvents.[3]

Always inspect gloves for

integrity before use and

dispose of them properly after

handling.

Body Protection

A standard laboratory coat or

chemical-resistant apron. For

larger quantities or splash

potential, chemical-resistant

coveralls are advised.

Protects skin and clothing from

contamination.

Respiratory Protection

Generally not required under

normal use conditions with

adequate ventilation.[4] If

vapors are generated or

ventilation is inadequate, a

NIOSH-approved respirator

with an organic vapor cartridge

is recommended.

Minimizes inhalation exposure.

III. Operational and Disposal Plans
A systematic approach to handling and disposal is essential to minimize risk and environmental

impact.
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A. Handling and Storage
Engineering Controls: Always handle 1,3-Diphenylpropene in a well-ventilated area,

preferably within a chemical fume hood.[5] Ensure that an eyewash station and safety

shower are readily accessible.

Safe Handling Practices:

Avoid direct contact with skin, eyes, and clothing.[5]

Do not inhale vapors or mists.[5]

Use non-sparking tools to prevent ignition.[5]

Ground all equipment when transferring large quantities to prevent static discharge.

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from heat, sparks, and open flames.

Protect from moisture.[4]

B. Emergency Procedures
Spill Response:

Evacuate personnel from the immediate area.

Remove all sources of ignition.[5]

Ventilate the area.

Contain the spill using an inert absorbent material (e.g., sand, vermiculite).
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Collect the absorbed material using non-sparking tools and place it in a suitable, labeled

container for hazardous waste disposal.[5]

First Aid:

Eye Contact: Immediately flush with plenty of water for at least 15 minutes, lifting upper

and lower eyelids. Seek medical attention.[5]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation develops.[4][5]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[4]

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate

medical attention.[5]

C. Disposal Plan
Waste Identification: 1,3-Diphenylpropene and any contaminated materials (e.g., gloves,

absorbent pads) must be treated as hazardous chemical waste.

Containerization: Collect waste in a clearly labeled, sealed, and chemically compatible

container. Do not mix with other waste streams.[6]

Disposal Method: The material should be disposed of by a licensed chemical destruction

plant or through controlled incineration with flue gas scrubbing.[6] Do not discharge into

sewer systems or the environment.[5] All disposal activities must be in strict accordance with

local, state, and federal regulations.[4][6]

IV. Experimental Workflow and Logic Diagram
The following diagram illustrates the procedural workflow for the safe handling and disposal of

1,3-Diphenylpropene.
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Preparation
- Conduct Risk Assessment

- Verify Fume Hood Operation
- Gather All Necessary Materials

Don Personal Protective Equipment (PPE)
- Viton or Laminate Film Gloves

- Safety Goggles & Lab Coat

Chemical Handling
- Work in Fume Hood

- Use Grounded Equipment
- Avoid Inhalation and Contact

Spill Occurred?

Spill Response
- Evacuate & Ventilate

- Remove Ignition Sources
- Contain with Inert Material

Yes

Post-Handling Procedures
- Close Container Tightly

- Clean Work Area

No

Decontaminate Area

Waste Collection
- Collect all contaminated items

- Use Labeled, Sealed Container

Hazardous Waste Disposal
- Store in Designated Area

- Arrange for Pickup by Licensed Vendor

Remove PPE
- Remove Gloves Last

- Wash Hands Thoroughly

For Next Use

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 1,3-Diphenylpropene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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